Cas no 2147-48-0 (1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1))
2147-48-0 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1)
CAS No:2147-48-0
MF:C7H3ClNNaOS
MW:207.612590074539
CID:285486
PubChem ID:23715657
Update Time:2025-04-19
1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1)
- sodium,6-chloro-1,2-benzothiazol-2-id-3-one
- DTXSID90175751
- Ticlatone sodium
- UNII-0E92SM612C
- Q27236671
- 1,2-BENZISOTHIAZOL-3(2H)-ONE, 6-CHLORO-, SODIUM SALT (1:1)
- 6-Chlorobenzisothiazolone sodium
- 6-Chloro-1,2-benzisothiazolin-3-one sodium salt
- 2147-48-0
- 0E92SM612C
- FER-1443 sodium
- 1,2-Benzisothiazolin-3-one, 6-chloro-, sodium salt
-
- Inchi: 1S/C7H4ClNOS.Na/c8-4-1-2-5-6(3-4)11-9-7(5)10;/h1-3H,(H,9,10);/q;+1/p-1
- InChI Key: FPDMLKZLQNYOAX-UHFFFAOYSA-M
- SMILES: ClC1C=CC2C([N-]SC=2C=1)=O.[Na+]
Computed Properties
- Exact Mass: 206.95229
- Monoisotopic Mass: 206.952157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
Experimental Properties
- Boiling Point: 244.5°C at 760 mmHg
- Flash Point: 101.7°C
- PSA: 35.95
1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1) Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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